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Introduction
Tetraphosphates, a class of polyphosphates containing four phosphate units linked by

phosphoanhydride bonds, are emerging as critical molecules in cellular metabolism and

signaling. From the ubiquitous energy currency adenosine tetraphosphate (Ap4) to the

signaling alarmone diadenosine tetraphosphate (Ap4A), these compounds play multifaceted

roles in both prokaryotic and eukaryotic organisms. This technical guide provides a

comprehensive overview of tetraphosphate nomenclature, classification, physicochemical

properties, and biological functions, with a focus on their relevance to research and drug

development.

Nomenclature of Tetraphosphates
The systematic naming of tetraphosphates and their derivatives follows the nomenclature

rules for phosphoric acid derivatives. The fundamental structure is a linear chain of four

phosphate groups.

1.1. Inorganic Tetraphosphates: The simple inorganic tetraphosphate anion is denoted as

P₄O₁₃⁶⁻. Salts are named by specifying the cation followed by "tetraphosphate." For example,

Na₆P₄O₁₃ is sodium tetraphosphate.
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1.2. Nucleoside Tetraphosphates: For organic derivatives, particularly nucleoside

tetraphosphates, the nomenclature indicates the nucleoside and the position of the

tetraphosphate chain. For instance, adenosine 5'-tetraphosphate (Ap4) signifies an

adenosine molecule with a tetraphosphate group attached to the 5' hydroxyl group of the

ribose sugar.

A more detailed system for naming individual phosphorus atoms within the chain is

recommended for clarity in complex enzymatic and structural studies. The phosphorus atoms

are labeled sequentially from the point of attachment to the organic moiety as Pα, Pβ, Pγ, and

Pδ.

1.3. Dinucleoside Tetraphosphates: These molecules consist of two nucleosides linked by a

tetraphosphate chain. The nomenclature specifies both nucleosides. For example,

diadenosine 5',5'''-P¹,P⁴-tetraphosphate (commonly known as Ap4A) indicates two adenosine

molecules linked via their 5' hydroxyl groups to the ends of a tetraphosphate chain.

Classification of Tetraphosphates
Tetraphosphates can be broadly classified based on their chemical structure:

Inorganic Tetraphosphates: These are salts of the tetraphosphoric acid, such as sodium

tetraphosphate and potassium tetraphosphate.

Organic Tetraphosphates: This is a diverse group that includes:

Nucleoside 5'-tetraphosphates: Key examples include adenosine 5'-tetraphosphate
(Ap4) and guanosine 5'-tetraphosphate (Gp4).

Dinucleoside 5',5'''-tetraphosphates: The most studied member is diadenosine

tetraphosphate (Ap4A). Other variations with different nucleosides also exist.

Physicochemical Properties of Tetraphosphate
Compounds
The physicochemical properties of tetraphosphates are crucial for their biological function and

for designing experimental protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/product/b8577671?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8577671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility
The solubility of tetraphosphate salts is highly dependent on the counter-ion.

Compound Formula Solubility in Water Reference

Tetrasodium

Pyrophosphate

(decahydrate)

Na₄P₂O₇ · 10H₂O

2.7 g/100 mL (0°C),

5.48 g/100 mL (20°C),

40.26 g/100 mL

(boiling)

[1]

Tetrapotassium

Pyrophosphate
K₄P₂O₇

Highly soluble, 187

g/100 mL (25°C)
[2][3][4]

Calcium Phosphate

(general)
Ca₃(PO₄)₂ Insoluble [5]

Tetracalcium

Phosphate
Ca₄(PO₄)₂O

Higher solubility

relative to apatite

minerals

[6]

Trimagnesium

Phosphate
Mg₃(PO₄)₂ Insoluble [7]

Note: Specific solubility data for tetracalcium tetraphosphate and trimagnesium

tetraphosphate are not readily available, but the general trend for polyphosphates suggests

lower solubility with divalent cations compared to monovalent cations.

Stability Constants
The stability of metal-tetraphosphate complexes is a critical factor in their biological activity, as

these interactions can influence enzyme function and signaling pathways. Stability constants

(log K) quantify the strength of these interactions.

Metal Ion Ligand Log K Reference

General Metal-

Phosphate

Complexes

Phosphate

Varies widely

depending on metal

and conditions

[8]
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Specific stability constants for various metal-tetraphosphate complexes require further

dedicated experimental determination.

Binding Affinity of Diadenosine Tetraphosphate (Ap4A)
Ap4A exerts its biological effects by binding to specific proteins. The dissociation constant (Kd)

is a measure of the binding affinity, with lower values indicating stronger binding.

Protein Ligand
Dissociation
Constant (Kd)

Method Reference

E. coli Adenylate

Kinase
Ap4A 14 µM Not specified [9][10]

E. coli Adenylate

Kinase
ATP ~50 µM Not specified [9][10]

E. coli Adenylate

Kinase
Ap5A ~140–350 nM Not specified [9][10]

Rat Liver Cell

Membranes
[³H]-Ap4A

8 ± 0.65 x 10⁻¹¹

M (high affinity

site)

Radioligand

binding
[11][12]

Rat Liver Cell

Membranes
[³H]-Ap4A

5.6 ± 0.53 x 10⁻⁹

M (low affinity

site)

Radioligand

binding
[11][12]

Biological Roles and Signaling Pathways
Tetraphosphates are involved in a growing number of critical cellular processes.

Inorganic Polyphosphate (polyP) Signaling
Inorganic polyphosphate, which can exist as long chains including tetraphosphate units, acts

as a signaling molecule in mammalian cells, influencing key metabolic pathways.[13][14][15]

mTOR Pathway: PolyP can stimulate the mammalian target of rapamycin (mTOR), a crucial

kinase involved in cell growth and proliferation.[13][16] This activation can occur through
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interactions with receptors like RAGE and P2Y1, leading to the activation of both mTORC1

and mTORC2 complexes.[14][17]

AMPK Pathway: There is a crosstalk between polyP levels and the activation of AMP-

activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[18][19]

Depletion of mitochondrial polyP can downregulate AMPK activity, while increased polyP

levels can activate it.[18][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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